3-(2-Methoxyphenyl)-1-(2-thienyl)-1-propanol

• IUPAC Name: 3-(2-methoxyphenyl)-1-thiophen-2-ylpropan-1-ol
• InChI: InChI=1S/C14H16O2S/c1-16-13-6-3-2-5-11(13)8-9-12(15)14-7-4-10-17-14/h2-7,10,12,15H,8-9H2,1H3
• InChI Key: VXTQZUPZYCTCKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCC(C2=CC=CS2)O
• Molecular Formula: C14H16O2S
• Molecular Weight: 248.34 g/mol
• CAS No.: 860650-19-7

Description

3-(2-Methoxyphenyl)-1-(2-thienyl)-1-propanol is an organic compound that features a methoxyphenyl group and a thienyl group attached to a propanol backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Methoxyphenyl)-1-(2-thienyl)-1-propanol typically involves the reaction of 2-methoxybenzaldehyde with 2-thiophenylacetic acid in the presence of a reducing agent. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like palladium on carbon (Pd/C) to facilitate the reduction process.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under controlled temperature and pressure conditions. The use of continuous flow reactors can also be employed to enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-(2-Methoxyphenyl)-1-(2-thienyl)-1-propanol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form alcohols or other reduced derivatives.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like sodium hydride (NaH) and alkyl halides are used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

3-(2-Methoxyphenyl)-1-(2-thienyl)-1-propanol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-Methoxyphenyl)-1-(2-thienyl)-1-propanol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-(2-Methoxyphenyl)-2-(2-thienyl)-4(3H)-quinazolinone
• N-(2-methoxyphenyl)-N’-[3-(2-thienyl)acryloyl]thiourea
• Benzenethiol, 2-methoxy-

Uniqueness

3-(2-Methoxyphenyl)-1-(2-thienyl)-1-propanol is unique due to its specific combination of methoxyphenyl and thienyl groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications, distinguishing it from other similar compounds.